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Compound of Interest

Compound Name: 9-Methoxyacridine

CAS No.: 10228-90-7

Cat. No.: B162088

Get Quote

Hazard Profile and Mechanistic Toxicology
To handle 9-methoxyacridine safely, operators must understand the causality behind its

toxicity and reactivity.

Mutagenicity via DNA Intercalation: The planar acridine core allows the molecule to slip

seamlessly between DNA base pairs. This intercalation stabilizes the enzyme-DNA cleavage

complex (such as Topoisomerase II), preventing the re-ligation of DNA strands. The resulting

double-strand breaks lead to cell cycle arrest and apoptosis, making the compound a severe

mutagen and potential carcinogen (2)[2].

Thermal Decomposition Hazards: When subjected to high heat or fire, the nitrogen-rich

acridine ring breaks down to release highly toxic nitrogen oxides (NOx), carbon monoxide

(CO), and carbon dioxide (CO2) (3)[3].

Chemical Incompatibilities: 9-Methoxyacridine is highly incompatible with strong oxidizing

agents (e.g., perchlorates, peroxides, permanganates, and nitrates) and strong acids.

Contact with these agents can trigger rapid, exothermic reactions (4)[4].
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The following table summarizes the critical data required for accurate risk assessment and

waste stream profiling:

Property / Hazard Parameter Value / Description

CAS Number 10228-90-7

Molecular Weight 209.25 g/mol

Physical State Solid (Powder)

Primary Mechanism of Toxicity DNA Intercalation; Topoisomerase II inhibition[2]

Health Hazards Mutagenic, Cytotoxic, Skin/Eye Irritant[1][2]

Chemical Incompatibilities Strong oxidizing agents, strong acids[3][4]

Combustion Byproducts Nitrogen oxides (NOx), CO, CO2[3][4]

EPA/RCRA Waste Status
Manage as Dangerous/Hazardous Waste (40

CFR 261)[5][6]

Operational Handling Protocol
Routine handling of 9-methoxyacridine must be designed to prevent aerosolization and

dermal contact. The following protocol ensures a Self-Validating Safety Loop: if primary

engineering controls fail, secondary PPE and tertiary environmental containment prevent

systemic exposure.

Step 1: Environmental Isolation: Always manipulate 9-methoxyacridine powder within a

certified chemical fume hood or a Class II Type B2 Biological Safety Cabinet (BSC)[4].

Causality: Local exhaust ventilation captures aerosolized mutagenic particulates before they

can reach the operator's breathing zone.

Step 2: Personal Protective Equipment (PPE): Don double nitrile gloves, a fully buttoned lab

coat, and ANSI-approved chemical splash goggles (5)[5]. Causality: Acridine derivatives can

cause severe skin irritation and systemic toxicity upon dermal absorption. Double gloving

allows for the immediate removal of the outer layer if contaminated, preserving the barrier.
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Step 3: Workspace Preparation: Line the work area with absorbent, plastic-backed bench

paper. Causality: In the event of a micro-spill, the bench paper contains the spread and can

be easily rolled up and discarded as hazardous waste, preventing cross-contamination of the

hood surface.

Step-by-Step Disposal Procedures
9-Methoxyacridine must never be disposed of down the drain or in the regular municipal

waste stream[5]. It must be managed as a Dangerous Waste in compliance with local and

federal (e.g., EPA RCRA) regulations[4][6].

Waste Segregation: Ensure that 9-methoxyacridine waste is strictly segregated from strong

oxidizing agents and strong acids to prevent exothermic reactions in the waste accumulation

area[3][4].

Solid Waste Collection: Collect contaminated consumables (pipette tips, bench paper, empty

vials) and powdered waste in a compatible, sealable polyethylene container[5].

Critical Rule: Never dry-sweep spilled powder. Dry sweeping aerosolizes the mutagen.

Instead, use spark-resistant tools to carefully collect the bulk powder, or use a wet-wipe

method with an appropriate solvent to clean residues[4][5].

Liquid Waste Collection: For liquid solutions containing 9-methoxyacridine, absorb the

liquid using an inert material such as sand or silica gel (6)[6]. Transfer the saturated

absorbent into a tightly closed, leak-proof secondary containment vessel.

Labeling: Affix a compliant hazardous waste label to the container. The label must explicitly

state: "Toxic/Mutagenic Waste - Contains 9-Methoxyacridine" and note the presence of any

solvents used.

Final Disposition (Incineration): Transfer the sealed containers to your facility's

Environmental Health and Safety (EH&S) department. The required disposal method is high-

temperature incineration at a permitted facility equipped with afterburners and NOx

scrubbers[3][4]. Causality: High-temperature incineration completely destroys the mutagenic

acridine core, while the scrubbers neutralize the toxic nitrogen oxides generated during

combustion.
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Emergency Spill Response Workflow
In the event of an accidental release, immediate and methodical action is required to prevent

exposure and environmental contamination.

9-Methoxyacridine
Spill / Waste Generated

Identify Waste State

Solid Powder Liquid Solution

Dampen to avoid dust.
Collect with spark-resistant tools.

Absorb with inert material
(sand, silica gel).

Transfer to compatible
polyethylene container

Label: Toxic/Mutagenic
Keep away from oxidizers

EH&S High-Temperature
Incineration (NOx Scrubber)

Click to download full resolution via product page

Workflow for 9-Methoxyacridine spill response and hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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